Cas no 1379811-55-8 (Ethyl 2-Cyclobutyl-7-methyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate)

• Product Name: Ethyl 2-Cyclobutyl-7-methyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate
• CAS No: 1379811-55-8
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• MDL: MFCD22374990
• CID: 4697940
• Update Time: 2025-11-02

Ethyl 2-Cyclobutyl-7-methyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyclobutyl-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 2-cyclobutyl-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• STL436156
• T5377
• [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-cyclobutyl-7-methyl-, ethyl ester
• Ethyl 2-cyclobutyl-7-methyl[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxylate
• Ethyl 2-Cyclobutyl-7-methyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate

• MDL： MFCD22374990
• Inchi： 1S/C13H16N4O2/c1-3-19-12(18)10-7-14-13-15-11(9-5-4-6-9)16-17(13)8(10)2/h7,9H,3-6H2,1-2H3
• InChI Key： DLSPWGIUDWEDSR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC2N(C=1C)N=C(C1CCC1)N=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 2-Cyclobutyl-7-methyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate

Ethyl 2-Cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS 1379811-55-8): A Versatile Heterocyclic Compound with Promising Applications

Ethyl 2-Cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS 1379811-55-8) is an intriguing heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This triazolopyrimidine derivative combines the structural characteristics of both triazole and pyrimidine rings, making it a valuable scaffold in medicinal chemistry and material science.

The molecular structure of Ethyl 2-Cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate features a cyclobutyl substituent at the 2-position and an ethyl carboxylate group at the 6-position, which contribute to its distinctive physicochemical properties. The compound's molecular formula is C₁₃H₁₆N₄O₂, with a molecular weight of 260.29 g/mol. Its triazolopyrimidine core is particularly interesting to researchers due to its similarity to purine bases found in DNA and RNA.

Recent studies have highlighted the potential of triazolopyrimidine derivatives like CAS 1379811-55-8 in pharmaceutical research. These compounds have shown promise as kinase inhibitors, with potential applications in addressing various health conditions. The ethyl carboxylate moiety in this particular derivative makes it an excellent intermediate for further chemical modifications, allowing medicinal chemists to explore diverse structure-activity relationships.

In material science, Ethyl 2-Cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate has attracted attention for its potential use in organic electronic devices. The conjugated system of the triazolopyrimidine ring offers interesting electronic properties that could be valuable in developing new organic semiconductors or light-emitting materials. Researchers are particularly interested in how the cyclobutyl group might influence the compound's packing behavior in solid state.

The synthesis of CAS 1379811-55-8 typically involves multi-step organic reactions starting from readily available precursors. One common approach begins with the formation of the triazolopyrimidine core, followed by introduction of the cyclobutyl substituent and finally esterification to install the ethyl carboxylate group. The purity and yield of the final product are crucial factors that determine its suitability for various applications, particularly in pharmaceutical research where stringent quality standards apply.

Analytical characterization of Ethyl 2-Cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's identity and purity, which are essential for research and development purposes. The methyl group at the 7-position and the ethyl ester moiety produce distinctive signals in ¹H NMR spectra that aid in structural verification.

Current market trends show growing interest in triazolopyrimidine-based compounds, with CAS 1379811-55-8 being no exception. Pharmaceutical companies and research institutions are actively investigating this chemical space for new drug candidates, particularly in areas such as targeted therapies. The compound's relatively simple structure yet high potential for derivatization makes it an attractive starting point for drug discovery programs.

From a safety perspective, Ethyl 2-Cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate should be handled with standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and safety glasses should be worn when working with this chemical. As with all research chemicals, appropriate ventilation and containment measures should be observed to minimize exposure.

The future outlook for CAS 1379811-55-8 appears promising, with several research avenues yet to be fully explored. Scientists are particularly interested in investigating the compound's potential as a building block for more complex molecular architectures. The triazolopyrimidine scaffold offers multiple sites for functionalization, allowing for the creation of diverse libraries of derivatives with potentially valuable biological or material properties.

For researchers interested in obtaining Ethyl 2-Cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate, several specialty chemical suppliers offer this compound in various quantities and purity grades. When sourcing this material, it's important to verify the supplier's analytical data and quality control procedures to ensure the compound meets the required specifications for your specific application.

In conclusion, CAS 1379811-55-8 represents an interesting example of heterocyclic chemistry with significant potential across multiple scientific disciplines. Its unique combination of structural features – including the triazolopyrimidine core, cyclobutyl group, and ethyl carboxylate functionality – make it a versatile intermediate for both pharmaceutical and materials research. As scientific understanding of this compound class continues to grow, we can expect to see expanded applications for this and related triazolopyrimidine derivatives in the coming years.